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Compound of Interest

Compound Name: N-Nitrosoanatabine

Cat. No.: B013793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Nitrosoanatabine (NAT) is a tobacco-specific nitrosamine (TSNA) found in a variety of

tobacco products, including cigarettes and smokeless tobacco, as well as in electronic

cigarettes. It is an important analyte in the study of tobacco products and their potential health

effects. This guide provides a comprehensive overview of the known physicochemical

properties of N-Nitrosoanatabine, detailed experimental protocols for its analysis, and

visualizations of analytical workflows.

Core Physicochemical Properties
The fundamental physicochemical properties of N-Nitrosoanatabine are summarized in the

table below. These properties are essential for understanding its behavior in various chemical

and biological systems.
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Property Value Source

Molecular Formula C₁₀H₁₁N₃O

Molecular Weight 189.21 g/mol

CAS Number 887407-16-1

Appearance Clear Yellow Oil

Boiling Point 367.8 ± 42.0 °C (Predicted)

Density 1.22 ± 0.1 g/cm3 (Predicted)

pKa 5.06 ± 0.12 (Predicted)

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate.

XLogP3 1.3

Stability
Light Sensitive. Stable for ≥ 2

years when stored at -20°C.

Storage Temperature
-20°C or in a refrigerator under

an inert atmosphere.

Stereoisomerism
N-Nitrosoanatabine possesses a chiral center, and its enantiomeric composition has been a

subject of study. In commercial and research cigarettes and smokeless tobacco, the (S)-

enantiomer is predominant, accounting for approximately 80-82.6% of the total N-
Nitrosoanatabine content.

Experimental Protocols: Quantification of N-
Nitrosoanatabine in Tobacco
The quantification of N-Nitrosoanatabine in tobacco products is crucial for regulatory purposes

and research. A common and robust method involves liquid chromatography-tandem mass

spectrometry (LC-MS/MS).
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Objective: To determine the concentration of N-Nitrosoanatabine in whole tobacco and

tobacco products.

Methodology: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

1. Sample Preparation and Extraction:

Precaution: All sample preparation should be conducted under non-UV lighting to prevent

degradation of the light-sensitive N-Nitrosoanatabine.

Sample Weighing: Accurately weigh approximately 0.750 g of the tobacco sample into a 100

mL glass extraction vessel.

Internal Standard Spiking: Add 300 µL of an internal standard solution containing a known

concentration of a deuterated analogue of N-Nitrosoanatabine (e.g., NAT-d4).

Extraction: Add 30 mL of 100 mM aqueous ammonium acetate solution to the sample.

Shaking: Place the vessel on a wrist-action shaker and shake for 30 minutes to facilitate the

extraction of TSNAs.

Filtration: Filter the extract to remove solid particles before analysis.

2. Instrumental Analysis (LC-MS/MS):

Technique: High-performance liquid chromatography coupled with a tandem mass

spectrometer (LC-MS/MS) using electrospray ionization (ESI) in the positive mode.

Detection: The triple-quadrupole mass analyzer is operated in multiple-reaction-monitoring

(MRM) mode for mass-specific detection of the target analyte.

3. Calibration and Quantification:

Standards: Prepare a series of calibration standards using a certified reference material of

N-Nitrosoanatabine. Deuterated internal standards are used for calibration.

Calculation: The concentration of N-Nitrosoanatabine in the sample (in ng/g) is calculated

using the following formula:
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M (ng/g) = (C * V_s) / N

Where:

C = Analytical concentration determined from the calibration curve.

V_s = Volume of the extract (e.g., 30 mL).

N = Weight of the tobacco sample extracted (in g).

Analytical Workflow Visualization
The following diagram illustrates the general workflow for the quantification of N-
Nitrosoanatabine in tobacco products.
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Workflow for N-Nitrosoanatabine Quantification
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Generate Calibration Curve

Report Results (ng/g)
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Caption: A flowchart detailing the key steps in the analytical workflow for N-Nitrosoanatabine.
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Biological Activity and Safety
While other tobacco-specific nitrosamines like NNK and NNN are classified as carcinogenic to

humans (Group 1), there is inadequate evidence for the carcinogenicity of N-Nitrosoanatabine
in experimental animals. Consequently, it is not classifiable as to its carcinogenicity to humans

(Group 3). Despite this, N-Nitrosoanatabine is considered toxic if swallowed and requires

careful handling in a laboratory setting.

Signaling Pathways
Currently, there is a lack of specific, well-defined signaling pathways directly attributed to N-
Nitrosoanatabine in the scientific literature, which is consistent with its classification regarding

carcinogenicity. Research on TSNAs primarily focuses on the metabolic activation and

genotoxic pathways of potent carcinogens like NNK and NNN.

The diagram below illustrates a logical relationship concerning the formation of N-
Nitrosoanatabine.

Formation of N-Nitrosoanatabine

Anatabine
(Precursor Alkaloid in Tobacco)

N-Nitrosoanatabine (NAT)

Nitrosation

Nitrosating Agents
(e.g., from nitrates/nitrites)

Click to download full resolution via product page

Caption: A diagram showing the precursor relationship for the formation of N-
Nitrosoanatabine.

This technical guide provides a summary of the current knowledge on the physicochemical

properties of N-Nitrosoanatabine. The provided experimental protocol offers a robust starting

point for researchers aiming to quantify this compound in tobacco-related matrices. Further

research is needed to fully elucidate its biological interactions and potential metabolic

pathways.
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To cite this document: BenchChem. [An In-depth Technical Guide on the Physicochemical
Properties of N-Nitrosoanatabine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013793#physicochemical-properties-of-n-
nitrosoanatabine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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